Cas no 553672-25-6 (4-bromo-2-(difluoromethoxy)benzoic acid)
553672-25-6 structure
Product Name:4-bromo-2-(difluoromethoxy)benzoic acid
CAS No:553672-25-6
MF:C8H5BrF2O3
MW:267.024308919907
MDL:MFCD16108716
CID:4655014
PubChem ID:23024273
Update Time:2022-09-22
4-bromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-(difluoromethoxy)benzoic acid
- Benzoic acid, 4-bromo-2-(difluoromethoxy)-
-
- MDL: MFCD16108716
- Inchi: 1S/C8H5BrF2O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
- InChI Key: BWZLXDPXWIKMBI-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(Br)C=C1OC(F)F
Computed Properties
- Exact Mass: 265.939
- Monoisotopic Mass: 265.939
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 312.2±42.0 °C at 760 mmHg
- Flash Point: 142.6±27.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-bromo-2-(difluoromethoxy)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-bromo-2-(difluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801803-10mg |
4-Bromo-2-(difluoromethoxy)benzoic Acid |
553672-25-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801803-50mg |
4-Bromo-2-(difluoromethoxy)benzoic Acid |
553672-25-6 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B801803-100mg |
4-Bromo-2-(difluoromethoxy)benzoic Acid |
553672-25-6 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Matrix Scientific | 182151-1g |
4-Bromo-2-(difluoromethoxy)benzoic acid, 95% |
553672-25-6 | 95% | 1g |
$1073.00 | 2023-09-10 | |
| Matrix Scientific | 182151-2.500g |
4-Bromo-2-(difluoromethoxy)benzoic acid, 95% |
553672-25-6 | 95% | 2.500g |
$1733.00 | 2023-09-10 | |
| Enamine | EN300-131321-0.05g |
4-bromo-2-(difluoromethoxy)benzoic acid |
553672-25-6 | 95% | 0.05g |
$151.0 | 2023-11-13 | |
| Enamine | EN300-131321-0.1g |
4-bromo-2-(difluoromethoxy)benzoic acid |
553672-25-6 | 95% | 0.1g |
$226.0 | 2023-11-13 | |
| Enamine | EN300-131321-0.25g |
4-bromo-2-(difluoromethoxy)benzoic acid |
553672-25-6 | 95% | 0.25g |
$321.0 | 2023-11-13 | |
| Enamine | EN300-131321-0.5g |
4-bromo-2-(difluoromethoxy)benzoic acid |
553672-25-6 | 95% | 0.5g |
$507.0 | 2023-11-13 | |
| Enamine | EN300-131321-1.0g |
4-bromo-2-(difluoromethoxy)benzoic acid |
553672-25-6 | 95% | 1g |
$0.0 | 2023-06-06 |
4-bromo-2-(difluoromethoxy)benzoic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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